Cas no 41383-68-0 (Ferrocene, [(2-methyl-1H-benzimidazol-1-yl)methyl]- (9CI))

• Product Name: Ferrocene, [(2-methyl-1H-benzimidazol-1-yl)methyl]- (9CI)
• CAS No: 41383-68-0
• MF: C₁₉H₁₀FeN₂
• MW: 322.141105175018
• CID: 335077
• PubChem ID: 432854
• Update Time: 2025-04-19

Ferrocene, [(2-methyl-1H-benzimidazol-1-yl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrocene, [(2-methyl-1H-benzimidazol-1-yl)methyl]- (9CI)
• cyclopenta-1,3-diene,1-(cyclopenta-2,4-dien-1-ylmethyl)-2-methylbenzimidazole,iron
• 41383-68-0
• NSC-316146
• NSC316146

• Inchi： 1S/C14H9N2.C5H.Fe/c1-11-15-13-8-4-5-9-14(13)16(11)10-12-6-2-3-7-12;1-2-4-5-3-1;/h4-5,8-9H,10H2,1H3;1H;/q2*-5;
• InChI Key： AUHXPXBYUCHVGG-UHFFFAOYSA-N
• SMILES： [Fe].N1(C(C)=NC2C=CC=CC1=2)C[C-]1[C-]=[C-][C-]=[C-]1.[CH-]1[C-]=[C-][C-]=[C-]1

Computed Properties

• Exact Mass: 322.019334g/mol
• Monoisotopic Mass: 322.019334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų